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Compound of Interest

Compound Name: Cyclopropylmethanol

Cat. No.: B032771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of Cyclopropylmethanol. Adherence to these procedures is critical for

ensuring laboratory safety and regulatory compliance.

Chemical Hazard and Exposure Data
Cyclopropylmethanol is a flammable, corrosive, and irritant liquid.[1] While specific

occupational exposure limits for Cyclopropylmethanol have not been established by OSHA,

NIOSH, or ACGIH, it is crucial to handle it with care to minimize exposure. For related

compounds, such as other flammable alcohols, established exposure limits can provide

guidance.

Table 1: Physical and Chemical Properties of Cyclopropylmethanol
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Property Value

CAS Number 2516-33-8

Molecular Formula C4H8O

Molecular Weight 72.11 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 123-124 °C

Flash Point 35 °C (closed cup)[2]

Density 0.89 g/mL at 25 °C[2]

Solubility Miscible with water

Table 2: Glove Compatibility and Breakthrough Time Estimates

Specific breakthrough time data for Cyclopropylmethanol is not readily available. The

following recommendations are based on the chemical properties of Cyclopropylmethanol as

a flammable alcohol and data for similar solvents. It is imperative to perform independent

testing of gloves before extensive use.

Glove Material
Breakthrough Time
(Estimated)

Recommendation

Nitrile Rubber < 15 minutes

Suitable for splash protection

only. Change gloves

immediately upon contact.[3]

Butyl Rubber > 4 hours

Recommended for prolonged

contact and handling of larger

quantities.

Viton® > 8 hours
Excellent resistance, suitable

for high-exposure scenarios.

Personal Protective Equipment (PPE) Protocol
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A comprehensive PPE plan is mandatory for all personnel handling Cyclopropylmethanol.
The selection of appropriate PPE is dependent on the scale and nature of the experimental

work.

Table 3: Required Personal Protective Equipment for Cyclopropylmethanol

PPE Category Minimum Requirement
Recommended for Large
Scale/High Concentration

Eye Protection Chemical splash goggles
Face shield in addition to

goggles

Hand Protection
Nitrile gloves (for splash

protection)
Butyl rubber or Viton® gloves

Body Protection Flame-resistant lab coat
Chemical-resistant apron over

a flame-resistant lab coat

Respiratory Protection
Work in a certified chemical

fume hood

NIOSH-approved respirator

with organic vapor cartridges

for spills or inadequate

ventilation

Footwear Closed-toe shoes Chemical-resistant boots

Operational Plan for Handling Cyclopropylmethanol
A systematic approach to handling Cyclopropylmethanol from receipt to disposal is essential

to minimize risks.

Experimental Workflow for Safe Handling:
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Operational Workflow for Cyclopropylmethanol

Receiving and Inspection
- Verify container integrity

- Check for leaks or damage

Secure Storage
- Flammable liquids cabinet

- Away from heat and ignition sources

Don Appropriate PPE
- Refer to Table 3

Chemical Handling
- Work in a chemical fume hood

- Use compatible equipment

Experimental Use
- Controlled addition to reactions

- Monitor for spills or splashes

Waste Collection
- Segregate waste streams

- Use labeled, compatible containers

Decontamination
- Clean glassware and work surfaces

Waste Disposal
- Follow EPA guidelines

- Arrange for licensed disposal

Click to download full resolution via product page

Caption: Operational Workflow for Handling Cyclopropylmethanol.
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Disposal Plan for Cyclopropylmethanol Waste
Cyclopropylmethanol and materials contaminated with it are considered hazardous waste

due to its flammability.[4][5] Proper disposal is a legal requirement under the Resource

Conservation and Recovery Act (RCRA).

Waste Management Protocol:

Waste Identification: Cyclopropylmethanol waste is classified as an ignitable hazardous

waste (EPA Waste Code D001).[5][6]

Segregation: Do not mix Cyclopropylmethanol waste with other waste streams, particularly

oxidizers or corrosive materials.

Containerization:

Use only approved, chemically compatible, and properly labeled hazardous waste

containers.

Keep containers tightly sealed when not in use.

Store waste containers in a designated satellite accumulation area.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name

"Cyclopropylmethanol," and the associated hazards (Flammable, Corrosive, Irritant).

Disposal Request: When the container is full or has been in use for the maximum allowable

time per institutional policy, submit a hazardous waste pickup request to your institution's

Environmental Health and Safety (EHS) department.

Emergency Procedures: In case of a spill, immediately alert personnel in the area, evacuate

if necessary, and follow your institution's spill response protocol. For large spills, contact

EHS or emergency services.

Decision-Making for PPE Selection:
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PPE Selection Logic for Cyclopropylmethanol

node_proc
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Caption: PPE Selection Logic for Cyclopropylmethanol.
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By implementing these safety and logistical plans, researchers, scientists, and drug

development professionals can mitigate the risks associated with handling

Cyclopropylmethanol and ensure a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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